2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine

• Molecular Formula: C13H10F3NS
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanyl-3-(trifluoromethyl)pyridine
• InChI: InChI=1S/C13H10F3NS/c1-9-4-6-10(7-5-9)18-12-11(13(14,15)16)3-2-8-17-12/h2-8H,1H3
• InChI Key: ICDQJEFXXRCBJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(C=CC=N2)C(F)(F)F

Description

2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine is a chemical compound that features a trifluoromethyl group attached to a pyridine ring, with a sulfanyl group linked to a methylphenyl group.

Preparation Methods

This process can be achieved using various reagents and catalysts, such as transition metal catalysts or metal-free oxidation methods . Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfanyl group to a thiol or other reduced forms.

Substitution: The trifluoromethyl group can participate in substitution reactions, often facilitated by radical intermediates. Common reagents used in these reactions include transition metal catalysts, oxidizing agents like hydrogen peroxide, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and developing bioactive molecules.

Industry: The compound is used in the development of agrochemicals and other industrial chemicals, leveraging its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine involves its interaction with molecular targets through its trifluoromethyl and sulfanyl groups. These interactions can modulate various biochemical pathways, making the compound useful in drug design and other applications. The exact molecular targets and pathways depend on the specific context in which the compound is used .

Comparison with Similar Compounds

2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine can be compared with other similar compounds, such as:

2-(4-Methylsulfonylphenyl)indole derivatives: These compounds also feature a methylsulfonyl group and have applications in antimicrobial and anti-inflammatory research.

Trifluoromethylpyridines: These compounds share the trifluoromethyl group and are used in various chemical syntheses and industrial applications. The uniqueness of 2-[(4-Methylphenyl)sulfanyl]-3-(trifluoromethyl)pyridine lies in its combination of the trifluoromethyl and sulfanyl groups, which confer distinct chemical properties and reactivity.